Cas no 1191109-76-8 (4-hydroxy-1-4-(propan-2-yl)benzenesulfonylpyrrolidine-2-carboxylic acid)

• Product Name: 4-hydroxy-1-4-(propan-2-yl)benzenesulfonylpyrrolidine-2-carboxylic acid
• CAS No: 1191109-76-8
• MF: C₁₄H₁₉NO₅S
• MW: 313.369363069534
• MDL: MFCD13632724
• CID: 4576569
• PubChem ID: 43241325
• Update Time: 2025-10-28

4-hydroxy-1-4-(propan-2-yl)benzenesulfonylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-[4-(propan-2-yl)benzenesulfonyl]pyrrolidine-2-carboxylic acid
• 4-hydroxy-1-4-(propan-2-yl)benzenesulfonylpyrrolidine-2-carboxylic acid

• MDL： MFCD13632724
• Inchi： 1S/C14H19NO5S/c1-9(2)10-3-5-12(6-4-10)21(19,20)15-8-11(16)7-13(15)14(17)18/h3-6,9,11,13,16H,7-8H2,1-2H3,(H,17,18)/t11-,13+/m1/s1
• InChI Key： UJVHLUFDHZXNJW-YPMHNXCESA-N
• SMILES： C(O)(=O)[C@@H]1C[C@@H](O)CN1S(C1=CC=C(C(C)C)C=C1)(=O)=O

Additional information on 4-hydroxy-1-4-(propan-2-yl)benzenesulfonylpyrrolidine-2-carboxylic acid

4-Hydroxy-1-[4-(Propan-2-yl)benzenesulfonyl]pyrrolidine-2-carboxylic Acid: A Comprehensive Overview

4-Hydroxy-1-[4-(Propan-2-yl)benzenesulfonyl]pyrrolidine-2-carboxylic Acid is a compound with the CAS number 1191109-76-8. This molecule is of significant interest in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development. The compound consists of a pyrrolidine ring substituted with a hydroxyl group at the 4-position and a benzenesulfonyl group at the 1-position, with the benzenesulfonyl moiety further substituted by a propan-2-yl group at the para position. This combination of functional groups makes it a versatile molecule for exploring various chemical reactions and biological activities.

The synthesis of 4-hydroxy-pyrrolidine derivatives has been extensively studied, with researchers focusing on optimizing reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods, such as the use of microwave-assisted synthesis and enzymatic catalysis, have significantly streamlined the production process. These methods not only enhance efficiency but also reduce environmental impact, aligning with the growing demand for sustainable chemical practices.

One of the most promising applications of this compound lies in its potential as a drug intermediate. The pyrrolidine ring is a common structural motif in numerous bioactive molecules, including antibiotics, antiviral agents, and anticancer drugs. The presence of the sulfonyl group further enhances its pharmacokinetic properties, making it an attractive candidate for drug design. For instance, studies have shown that sulfonylated pyrrolidines exhibit improved solubility and bioavailability compared to their non-sulfonated counterparts.

In terms of biological activity, 4-hydroxy-pyrrolidine derivatives have demonstrated potent inhibitory effects against various enzymes involved in disease pathways. For example, recent research has highlighted its ability to inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. Additionally, the compound has shown anti-inflammatory properties, suggesting its potential use in treating chronic inflammatory diseases such as arthritis.

The structural versatility of 4-hydroxy-pyrrolidine derivatives also makes them ideal candidates for exploring combinatorial chemistry approaches. By modifying the substituents on the benzenesulfonyl group or the hydroxyl position, researchers can generate a library of compounds with diverse biological activities. This approach has been instrumental in identifying lead compounds for drug discovery programs.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this compound with unprecedented precision. These methods provide detailed insights into the molecular structure and stereochemistry, ensuring accurate identification and quality control during synthesis.

In conclusion, 4-hydroxy-pyrrolidine derivatives, particularly those bearing sulfonyl groups like 4-(Propan-2-yl)benzenesulfonyl, represent a valuable class of compounds with wide-ranging applications in pharmaceutical research. As ongoing studies continue to uncover new biological activities and synthetic strategies, this compound is poised to play a pivotal role in advancing drug development and therapeutic interventions.